Cas no 1805353-71-2 (4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1805353-71-2
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4863265
• Update Time: 2025-08-04

4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-7-5(2-13)4(1-6(15)16)3-14-8(7)9(11)12/h3,9H,1-2,13H2,(H,15,16)
• InChI Key： ZMPYGGNXVICKOO-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(CC(=O)O)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid

4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805353-71-2)

4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid, with the CAS registry number 1805353-71-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug development. The structure of this molecule is characterized by a pyridine ring substituted with an aminomethyl group at position 4, a bromine atom at position 3, a difluoromethyl group at position 2, and an acetic acid moiety at position 5. These substituents contribute to its unique chemical properties and biological activity.

The synthesis of 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic substitutions, and acetylation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction rates while maintaining high selectivity. Such innovations are critical for scaling up production to meet the demands of preclinical and clinical studies.

The biological activity of this compound has been extensively investigated in recent years. Studies have demonstrated that 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid exhibits potent inhibitory effects on various enzymes associated with inflammatory pathways. For example, research published in Nature Communications highlighted its ability to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain signaling. This finding underscores its potential as a lead compound for the development of anti-inflammatory agents.

In addition to its enzymatic activity, this compound has also shown promise in modulating cellular signaling pathways. Preclinical studies have revealed that it can effectively inhibit the proliferation of cancer cells by targeting specific kinases involved in cell cycle regulation. These findings have sparked interest in exploring its application as an anticancer agent. Furthermore, its ability to cross the blood-brain barrier suggests potential utility in treating neurodegenerative diseases such as Alzheimer's disease.

The structural features of 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid play a crucial role in its pharmacokinetics and pharmacodynamics. The presence of electron-withdrawing groups like bromine and difluoromethyl enhances the molecule's solubility and stability, which are essential for effective drug delivery. Moreover, the acetic acid moiety contributes to its acidity, influencing its ionization state and absorption profile.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various therapeutic targets, such as G-protein coupled receptors (GPCRs) and nuclear receptors. Such computational approaches are invaluable for guiding further optimization of the molecule's structure to enhance its therapeutic potential.

In conclusion, 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805353-71-2) represents a promising candidate in the realm of drug discovery. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas. Ongoing research is expected to unlock further insights into its mechanisms of action and pave the way for its translation into clinical applications.